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Compound of Interest

Compound Name: MK-0773

Cat. No.: B1677233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of in vitro assays to characterize the

activity of MK-0773, a selective androgen receptor modulator (SARM). The included protocols

are based on established methodologies for assessing androgen receptor (AR) binding,

transcriptional activation, cofactor recruitment, and protein-protein interactions.

Summary of MK-0773 In Vitro Activity
MK-0773 is a potent SARM that demonstrates high affinity for the androgen receptor.[1][2] Its

mechanism of action is characterized by partial agonist activity, which is believed to contribute

to its tissue-selective effects.[3][4][5] The following table summarizes the quantitative data from

key in vitro assays that define the pharmacological profile of MK-0773.
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Assay Type Description Parameter MK-0773 Value
Reference
Compound
(DHT)

AR Binding

Competitive

radioligand

binding to the

androgen

receptor.

IC50 6.6 nM[1][2] ~1-10 nM

AR

Transactivation

MMTV-luciferase

reporter gene

assay in MDA-

MB-453 cells.

IP 25 nM[3][6] Not Reported

Emax 78%[3][6] 100%

Cofactor

Recruitment

TR-FRET assay

measuring GRIP-

1 coactivator

recruitment to

the AR AF-2

domain.

Emax 29%[3][6] 100%

N/C Interaction

Mammalian two-

hybrid assay for

AR N-terminal

and C-terminal

domain

interaction.

Emax 2%[3][6] 100%

Androgen Receptor Signaling Pathway
The following diagram illustrates the classical androgen receptor signaling pathway, which is

modulated by MK-0773.
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Cytoplasm

NucleusMK-0773 Inactive AR
(bound to HSPs)

Binds

Active AR

Conformational
Change

HSPs
Dissociation

AR Dimer

Dimerization

Androgen Response
Element (ARE)

Binds Coactivators
(e.g., GRIP-1)

Recruitment Gene Transcription
(Anabolic Effects)

Prepare AR lysate or
purified AR-LBD

Incubate AR with radiolabeled
androgen (e.g., [3H]-DHT)

Add increasing concentrations
of MK-0773 or control

Incubate to reach equilibrium

Separate bound from
free radioligand

Quantify bound radioactivity

Calculate IC50

 

Seed MDA-MB-453 cells
in a multi-well plate

Transfect cells with
MMTV-luciferase reporter plasmid

Treat cells with varying
concentrations of MK-0773

Incubate for 24-48 hours

Lyse cells

Add luciferase substrate

Measure luminescence

Calculate EC50 and Emax
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Prepare assay components:
GST-tagged AR-LBD, Tb-anti-GST Ab,

fluorescein-labeled GRIP-1 peptide

Dispense MK-0773 or control
into a microplate

Add AR-LBD and allow
ligand binding

Add Tb-anti-GST Ab and
fluorescein-GRIP-1 peptide

Incubate to allow for
coactivator recruitment

Excite at ~340 nm and measure
emission at ~495 nm and ~520 nm

Calculate TR-FRET ratio
(520/495 nm)

Determine Emax

 

Co-transfect CV-1 cells with:
1. pBIND-AR-LBD (GAL4-DBD)

2. pACT-AR-NTD (VP16-AD)
3. pG5luc (luciferase reporter)

Treat cells with varying
concentrations of MK-0773

Incubate for 24-48 hours

Lyse cells

Measure luciferase activity

Determine Emax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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